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Compound of Interest

Compound Name: Oxadiargy!

Cat. No.: B1677824

Oxadiargyl is a pre-emergence herbicide belonging to the oxadiazole group, which acts by
inhibiting protoporphyrinogen oxidase (PPO). It is effective for the control of a range of grass,
broadleaf, and sedge weeds in direct-seeded rice (DSR) systems. Proper application is crucial
for maximizing weed control efficacy while ensuring crop safety.

Application Notes

Oxadiargyl is primarily used as a pre-emergence (PRE) herbicide in dry-seeded rice systems,
providing an environment free of weeds during the critical early stages of crop establishment.
[1] Its effectiveness is significantly influenced by the timing of application relative to sowing and
irrigation, as well as the soil moisture conditions. Application after sowing and subsequent
irrigation has been found to be most effective for weed control and crop safety.[1][2][3]

In some cases, oxadiargyl can also be applied as a delayed pre-emergence or early post-
emergence herbicide.[4] However, its efficacy can be lower when used alone for season-long
weed control, often necessitating a sequential application of a post-emergence herbicide to
manage later flushes of weeds.

Phytotoxicity can be a concern with oxadiargyl, particularly in wet-seeded or anaerobic
conditions, where it can cause crop injury or seedling mortality at higher rates. In dry-seeded
systems, phytotoxicity is generally lower, but higher application rates can still lead to a
reduction in plant density.
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Table 1: Recommended Application Rates and Timing

for Oxadiarayl in Direct-Seeded Ri

Application L
. Application . .
Rate (g a.i. L Soil Condition  Target Weeds Reference
Timing
ha™?)
After sowing and
] ) Grasses,
80 after first Moist/Saturated
o Broadleaf weeds
irrigation
2 Days After ]
20 ) Moist Grassy weeds
Sowing (DAS)
Pre-emergence )
100 Moist General weeds
(PE)
Grasses,
Pre-emergence _ Broadleaf weeds,
120 Moist
(PE) Cyperus
rotundus
Grasses,
Pre-emergence ) Broadleaf weeds,
160 Moist

(PE)

Cyperus
rotundus

g a.i. ha=1: grams of active ingredient per hectare

Table 2: Efficacy of Oxadiargyl on Weed Control and

Rice Yield
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Weed Control Rice Grain .
Treatment o ) Phytotoxicity Reference
Efficiency (%) Yield (t ha—?)

Oxadiargyl @ 80

. ha-t (Post No significant
g a.i. ha™t (Post-

_ Effective 40-41 effect on plant
sowing, Post- _
o density
irrigation)
Oxadiargyl @ 90
ga.i hat(2
DAS) + 1 Hand High 2.74 Not specified
Weeding (30
DAS)
Oxadiargyl @
100 g a.i. ha™t
(PE) fb i -
) ] Highest 3.46 Not specified

Bispyribac-
sodium @ 25 g
a.i. ha™t

) Significant
Oxadiargyl @ ] o

) High 3.7-4.0 reduction in plant
160 g a.i. ha™t .
density
Untreated
22-24 None

(Weedy Check)

fb: followed by

Experimental Protocols

Protocol 1: Field Efficacy and Phytotoxicity Assessment
of Pre-emergence Oxadiargyl

This protocol outlines a field experiment to evaluate the efficacy and phytotoxicity of different
rates of oxadiargyl in dry-seeded rice.

1. Experimental Design:
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Layout: Randomized Block Design (RBD) with three to four replications.

Plot Size: Sub-plot size of at least 13.5 m? (e.g., 4.5 m x 3 m).

Treatments:

o Oxadiargyl at varying rates (e.g., 80, 100, 120, 160 g a.i. ha™1).

o A standard herbicide check (e.g., Pendimethalin @ 1000 g a.i. ha™2).

o A weed-free control (maintained by manual hand weeding).

o Aweedy check (no weed control).

. Crop Establishment:

Land Preparation: Prepare the field with dry tillage.

Sowing: Use a multi-crop seed-cum-fertilizer planter for drill seeding at a seed rate of 20-30
kg/ha and a depth of 1-2 cm.

Fertilization: Apply a basal dose of fertilizers (e.g., 25 kg N, 30 kg P20s, and 25 kg ZnSOa
ha=1).

. Herbicide Application:

Timing: Apply oxadiargyl as a pre-emergence spray 1-3 days after sowing (DAS), ideally
after the first light irrigation but before rice and weed emergence.

Equipment: Use a manually operated knapsack sprayer fitted with a flat-fan nozzle.

Spray Volume: Calibrate the sprayer to deliver a spray volume of 375-500 liters of water per
hectare.

Procedure: Ensure uniform application by maintaining consistent walking speed and
pressure.

. Data Collection:
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» Phytotoxicity: Score visual phytotoxicity on a scale of 0-10 (where 0 is no injury and 10 is
complete plant death) at 3, 5, 10, and 15 days after application.

» Weed Density and Biomass: At 30, 45, and 60 DAS, place a 1m x 1m quadrat randomly at
two to three locations within each plot. Count the number of weeds by species and collect
the above-ground biomass. Dry the biomass in an oven at 70°C for 72 hours and record the
dry weight.

o Crop Growth and Yield Parameters: Record rice plant density, number of effective tillers per
plant, number of filled grains per panicle, and finally, the grain yield from the net plot area at
harvest.

5. Data Analysis:

e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the
experimental design.

o Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(DWC - DWT) /
DWC] x 100, where DWC is the dry weight of weeds in the control plot and DWT is the dry
weight of weeds in the treated plot.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for pre-emergence application of oxadiargyl in direct-seeded rice.
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Caption: Mechanism of action of oxadiargyl leading to weed control in DSR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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